Cas no 71655-17-9 ((3E)-3-Hexene-1,6-diol)

• Product Name: (3E)-3-Hexene-1,6-diol
• CAS No: 71655-17-9
• MF: C₆H₁₂O₂
• MW: 116.158282279968
• CID: 548372
• PubChem ID: 5365757
• Update Time: 2025-04-19

(3E)-3-Hexene-1,6-diol Chemical and Physical Properties

Names and Identifiers

• 3-Hexene-1,6-diol,(3E)-
• (3E)-
• (3E)-3-Hexene-1,6-diol
• (E)-hex-3-ene-1,6-diol
• (3E)-1,6-dihydroxy-3-hexene
• (E)-3-hexen-1,6-diol
• (E)-3-Hexene-1,6-diol
• (E)-Hex-3-en-1,6-diol
• 1,6-Dihydroxy-trans-3-hexene
• 3-hexene-1,6-diol
• trans-Hex-3-ene-1,6-diol
• 67077-43-4
• 3-Hexene-1,6-diol, >95.0%
• starbld0030727
• MWSXXXZZOZFTPR-OWOJBTEDSA-N
• Hex-3-ene-1,6-diol
• (3E)-3-Hexene-1,6-diol #
• SCHEMBL213841
• (3E)-HEX-3-ENE-1,6-DIOL
• 71655-17-9
• (3E)-3-Hexene-1,6-diol; Hex-3-ene-1,6-diol; (3E)-HEX-3-ENE-1,6-DIOL
• DB-247011
• (E)-3-Hexene-1,6-diol; 1,6-Dihydroxy-trans-3-hexene
• AT19969

• Inchi： 1S/C6H12O2/c7-5-3-1-2-4-6-8/h1-2,7-8H,3-6H2/b2-1+
• InChI Key： MWSXXXZZOZFTPR-OWOJBTEDSA-N
• SMILES： OCC/C=C/CCO

Computed Properties

• Exact Mass: 116.08400
• Monoisotopic Mass: 116.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 51.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.1
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46000
• LogP: 0.30740

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols